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Compound of Interest

Compound Name:
2-(1H-imidazol-2-yl)propan-2-

amine dihydrochloride

CAS No.: 1909317-10-7

Cat. No.: B2884139

Get Quote

Executive Summary: The Guanidine Mimic
The 2-amino-imidazole (2-AI) scaffold represents a privileged pharmacophore in medicinal

chemistry. Its utility stems from its ability to function as a planar, rigid guanidine mimic. Unlike

flexible guanidines, the 2-AI ring constrains the nitrogen atoms, allowing for highly specific

hydrogen-bonding networks (Donor-Acceptor-Donor motifs) critical for interacting with aspartic

acid residues in enzymes and conserved pockets in bacterial response regulators.

This guide compares two distinct applications of the 2-AI scaffold:

Biofilm Modulation (Antibiofilm): Non-microbicidal dispersion of Gram-negative/positive

biofilms (e.g., P. aeruginosa, A. baumannii).

Enzyme Inhibition (Neurology): Inhibition of

-Secretase 1 (BACE1) for Alzheimer’s disease pathology.[1][2]

Mechanism of Action: Comparative Pathways
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The versatility of the 2-AI scaffold allows it to target completely different biological systems

based on substituent geometry.

Biofilm Modulation (The "Melander" Mechanism)
Unlike antibiotics, 2-AI antibiofilm agents (derived from the marine sponge alkaloid Oroidin) do

not kill bacteria. Instead, they intercept Two-Component Systems (TCS). They bind to

Response Regulators (e.g., BfmR, QseB), altering their conformation and preventing DNA

binding. This "jams" the signal for biofilm production, rendering bacteria planktonic and

susceptible to conventional antibiotics.

BACE1 Inhibition (The "Aspartic Protease" Mechanism)
In neurodegeneration, 2-AIs act as transition-state analogues. The 2-amino group forms a

bidentate hydrogen bond with the catalytic dyad (Asp32 and Asp228) of BACE1, displacing the

catalytic water molecule required for amyloid precursor protein (APP) cleavage.

2-Amino-Imidazole
Scaffold

Target: Response Regulator
(e.g., BfmR)

 Biofilm
Series

Target: BACE1
(Asp32/Asp228)

 Kinase
Series

Conformational
Change

Inhibits DNA
Binding

Biofilm Dispersion
(Non-Lethal)

Bidentate
H-Bonding

Displaces
Catalytic Water

Reduced Aβ
Production

Click to download full resolution via product page

Figure 1: Divergent mechanisms of action for 2-AI derivatives in microbiology vs. neurology.

Comparative Performance Analysis
Antibiofilm Agents: Natural vs. Synthetic
The natural product Oroidin is the parent scaffold.[3][4][5] However, synthetic "Reverse Amide"

(RA) and Triazole analogues have demonstrated superior potency and metabolic stability.

Table 1: Performance of 2-AI Biofilm Inhibitors against P. aeruginosa
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Compound
Class

Representat
ive ID

IC50
(Biofilm
Inhibition)

Toxicity
(TI)*

Stability Notes

Natural

Product
Oroidin ~190 µM Low (TI > 10) Low

Rapid

enzymatic

degradation

in vivo.

Reverse

Amide

RA-

LongChain

(C12)

10 - 46 µM High (TI > 50) Moderate

Alkyl chain

length

correlates

with potency.

2-AI Triazole 2-AIT-4 < 10 µM
Very High (TI

> 100)
High

Click-

chemistry

derived;

resistant to

proteolysis.

Aryl 2-AI 5-Aryl-2-AI
5.2 µM (E.

coli)

High (TI

~370)
High

Best safety

profile for

orthopedic

coatings.

*TI (Therapeutic Index) = Cytotoxic Concentration / Biofilm Inhibitory Concentration.

Key Insight: While Oroidin is the inspiration, it is a poor drug candidate due to weak potency.

The Reverse Amide series improves potency by optimizing lipophilicity (allowing cell wall

penetration), while Aryl 2-AIs offer the best safety profile for implant coatings (e.g., titanium

implants).

BACE1 Inhibitors: Fragment vs. Lead
In BACE1 inhibition, the challenge is Blood-Brain Barrier (BBB) permeability and selectivity

over BACE2 (which is critical for pigmentation).

Table 2: Structure-Activity Relationship (SAR) of BACE1 Inhibitors
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Compound
Class

Key
Modification

BACE1 IC50
BACE2
Selectivity

BBB
Permeability

Fragment Hit
Simple 2-amino-

imidazole
> 100 µM 1:1 (Poor) High

Cyclic Amidine
Phenyl

substitution
9.9 µM 10:1 Moderate

Bicyclic 2-AI
Fused ring

systems
< 50 nM > 50:1 Optimized

Key Insight: Simple 2-AIs are too polar to cross the BBB effectively. Bicyclic systems or those

with lipophilic tails (e.g., compound (S)-1m) are required to achieve nanomolar potency and

central nervous system exposure.

Experimental Protocols
Protocol A: Crystal Violet Biofilm Inhibition Assay
Standard industry protocol for assessing 2-AI antibiofilm activity.

Objective: Quantify the inhibition of biofilm formation on static surfaces. Self-Validating Control:

Z-factor calculation must be > 0.5 for the assay to be considered robust.

Reagents:

Crystal Violet (0.1% w/v in water).

Acetic Acid (30% v/v).

Bacterial Strain: P. aeruginosa PAO1 or S. aureus (ATCC 29213).

Media: LB (Luria-Bertani) or TSB + 1% Glucose.

Workflow:

Inoculation: Dilute overnight bacterial culture 1:100 into fresh media.
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Dosing: Add 100 µL of bacterial suspension to 96-well PVC microtiter plates.

Treatment: Add 1 µL of 2-AI compound (in DMSO) to test wells.

Negative Control: Media only (Sterility).

Positive Control: Bacteria + DMSO (100% Biofilm).

Incubation: Incubate static at 37°C for 24 hours.

Staining:

Discard planktonic media gently.

Wash 2x with water (do not disrupt the film).

Add 125 µL 0.1% Crystal Violet. Incubate 10 mins.

Elution: Wash 3x with water. Air dry. Solubilize stain with 150 µL 30% Acetic Acid.

Quantification: Read Absorbance at 550 nm (

).

Calculation:
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Figure 2: Step-by-step workflow for the Crystal Violet Biofilm Inhibition Assay.
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For researchers planning to synthesize these libraries, the choice of method dictates the

diversity of the library.

Condensation (Hantzsch-type):

Reactants:

-haloketones + N-acetylguanidine.

Pros: Simple, robust for simple 4,5-disubstituted 2-AIs.

Cons: Limited scope for complex N1-substitutions.

Pd-Catalyzed Carboamination:

Reactants: N-propargyl guanidines + Aryl triflates.[6]

Pros: Allows rapid access to diverse 5-aryl-2-aminoimidazoles (critical for BACE1

optimization).

Cons: Requires expensive catalysts (Pd/RuPhos).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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